2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H15F2N3O3/c17-13-4-3-11(8-14(13)18)21-6-5-20(16(21)23)10-15(22)19-9-12-2-1-7-24-12/h1-4,7-8H,5-6,9-10H2,(H,19,22)
• InChI Key: NLBKVYRFXOAUJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NCC2=CC=CO2)C3=CC(=C(C=C3)F)F
• Molecular Formula: C16H15F2N3O3
• Molecular Weight: 335.30 g/mol

Description

2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide, also known as DFI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DFI belongs to the class of imidazolidinone derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Antibacterial and Antifungal Activities

A novel series of compounds, including derivatives similar to the specified chemical, demonstrated significant antibacterial activity against a range of bacteria such as Staphylococcus aureus and Escherichia coli, and antifungal activity against Aspergillus fumigatus and Candida albicans. These findings suggest potential applications in developing new antibacterial and antifungal agents (Devi, Shahnaz, & Prasad, 2022).

Anticancer Properties

Derivatives of this compound have shown promising anticancer properties. For example, certain thiazolidinone compounds containing furan moiety exhibited strong antiproliferative activity in leukemia cell lines. The positioning of electron-donating groups on the thiazolidinone moiety was crucial for their anticancer property (Chandrappa et al., 2009).

Role in Tuberculosis Treatment

Compounds with a similar structure have shown high activity against Mycobacterium tuberculosis, indicating potential uses in tuberculosis treatment. One derivative demonstrated significant activity with minimum inhibitory concentrations of 8-16μM (Krátký, Vinšová, & Stolaříková, 2017).

Anti-inflammatory and Antioxidant Effects

These compounds also have potential as anti-inflammatory and antioxidant agents. Derivatives like the one have been shown to inhibit key enzymes involved in inflammatory responses, providing a basis for the development of new anti-inflammatory drugs (Hayashi et al., 1989).

Corrosion Inhibition

In the field of material science, similar compounds have been evaluated for their corrosion prevention efficiencies. These derivatives have shown promising results in protecting steel in acidic mediums, suggesting their application in corrosion inhibition (Yıldırım & Çetin, 2008).

Antiamoebic Activity

Certain furan-thiazolidinone hybrids, closely related to the specified compound, have exhibited remarkable antiamoebic activity. This suggests potential use in the treatment of amoebiasis, a parasitic infection (Ansari et al., 2016).